Cas no 1597227-82-1 (5-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-4-methyl-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-4-methyl-, ethyl ester
• CAS No: 1597227-82-1
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5275878
• Update Time: 2025-06-09

5-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-4-methyl-, ethyl ester

• Inchi： 1S/C11H16N2O2S/c1-4-15-11(14)9-6-12-10(7-16-5-2)13-8(9)3/h6H,4-5,7H2,1-3H3
• InChI Key： JJGYYXKDMWBSRQ-UHFFFAOYSA-N
• SMILES： C1(CSCC)=NC=C(C(OCC)=O)C(C)=N1

Additional information on 5-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-4-methyl-, ethyl ester

5-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-4-methyl-, ethyl ester and its Applications in Modern Chemical Biology

5-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-4-methyl-, ethyl ester, with the CAS number 1597227-82-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrimidine derivatives, a class of molecules known for their wide-ranging applications in pharmaceuticals, agrochemicals, and material sciences. The presence of both ethyl ester and ethylthio functional groups in its molecular structure endows it with distinct chemical reactivity, making it a valuable scaffold for further chemical modifications and biological investigations.

The< strong>2-[(ethylthio)methyl] moiety in the compound's name is particularly noteworthy, as it introduces a sulfur atom into the molecular framework. Sulfur-containing heterocycles are well-documented for their ability to interact with biological targets in unique ways, often leading to the development of novel therapeutic agents. The< strong>4-methyl group further enhances the compound's structural complexity, influencing its electronic properties and potential interactions with biological systems. These structural features make< strong>5-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-4-methyl-, ethyl ester a promising candidate for further exploration in drug discovery and molecular pharmacology.

In recent years, there has been a surge in research focused on developing new derivatives of pyrimidine-based compounds due to their relevance in medicinal chemistry. Pyrimidines are fundamental components of nucleic acids and play crucial roles in various biological processes. Consequently, modulating pyrimidine-based molecules has become a key strategy in the design of drugs targeting diseases such as cancer, infectious diseases, and metabolic disorders. The< strong>CAS number 1597227-82-1 identifies this specific compound, facilitating its recognition and study within the scientific community.

One of the most compelling aspects of< strong>5-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-4-methyl-, ethyl ester is its potential as a lead compound for the development of new therapeutic agents. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes relevant to cancer progression. The< strong>ethyl ester functionality provides a site for further derivatization, allowing chemists to fine-tune the molecule's properties to enhance its bioactivity and selectivity.

The< strong>ethythiomethyl group is particularly interesting from a chemical biology perspective. Sulfur atoms are known to participate in diverse chemical reactions, including oxidation-reduction processes that are central to many biological pathways. By incorporating a sulfur atom into the pyrimidine core, researchers can potentially exploit these redox properties to develop compounds that modulate cellular signaling cascades. This approach has shown promise in targeting diseases where dysregulation of redox balance plays a significant role.

The< strong>molecular modeling and computational studies of< strong>5-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-4-methyl-, ethyl ester have provided valuable insights into its potential binding modes with biological targets. These studies often involve sophisticated algorithms that predict how the compound might interact with proteins or nucleic acids based on its three-dimensional structure. Such predictions are crucial for designing experiments aimed at validating these interactions experimentally. The results from these computational analyses have guided synthetic efforts aimed at optimizing the compound's pharmacological properties.

In addition to its potential therapeutic applications, this compound has also been explored for its utility in material science. Pyrimidine derivatives are known for their ability to form stable complexes with metals, making them suitable candidates for applications in catalysis and sensing technologies. The presence of multiple functional groups in< strong>5-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-4-methyl-, ethyl ester allows for versatile modifications that can tailor its properties for specific applications in these fields.

The synthesis of< strong>CAS number 1597227-82-1< strong>

The synthesis of< strong>CAS number 1597227-82-1, or5-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-4-methyl-, ethyl ester, involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the preparation of a pyrimidine core followed by functionalization at specific positions using appropriate reagents. The introduction of the2-[(ethylthio)methyl]moiety often involves thiolation reactions, where an ethanethiol derivative reacts with a suitable electrophile on the pyrimidine ring. Subsequent methylation at the4-position completes the structural framework before esterification is carried out to introduce the ethyl ester group.

The synthetic route must be carefully designed to minimize side reactions and ensure regioselectivity throughout each step. This is particularly important when dealing with heterocyclic compounds like pyrimidines, which can undergo multiple possible reaction pathways due to their electron-rich nature.